Cas no 1170562-27-2 (2-(3-Chlorobenzyl)sulfanylethylamine Hydrochloride)

• Product Name: 2-(3-Chlorobenzyl)sulfanylethylamine Hydrochloride
• CAS No: 1170562-27-2
• MF: C₉H₁₃Cl₂NS
• MW: 238.177219152451
• MDL: MFCD09027132
• CID: 1071767
• PubChem ID: 18526229
• Update Time: 2025-10-28

2-(3-Chlorobenzyl)sulfanylethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Chlorobenzyl)sulfanyl]ethylamine hydrochloride
• 1170562-27-2
• AKOS005073145
• 2-[(3-Chlorobenzyl)sulfanyl]ethylaminehydrochloride
• 2-((3-Chlorobenzyl)thio)ethan-1-amine hydrochloride
• KA-0714
• CS-0441584
• 2-{[(3-chlorophenyl)methyl]sulfanyl}ethan-1-amine hydrochloride
• MFCD09027132
• VWB56227
• 2-[(3-Chlorobenzyl)thio]ethylamine hydrochloride
• 2-[(3-chlorophenyl)methylsulfanyl]ethanamine;hydrochloride
• 2-(3-Chlorobenzyl)sulfanylethylamine Hydrochloride

• MDL： MFCD09027132
• Inchi： 1S/C9H12ClNS.ClH/c10-9-3-1-2-8(6-9)7-12-5-4-11;/h1-3,6H,4-5,7,11H2;1H
• InChI Key： FRPLSCSFTWTHJE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSCCN.Cl

Computed Properties

• Exact Mass: 237.0145760g/mol
• Monoisotopic Mass: 237.0145760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

2-(3-Chlorobenzyl)sulfanylethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-Chlorobenzyl)sulfanylethylamine Hydrochloride

2-(3-Chlorobenzyl)sulfanylethylamine Hydrochloride (CAS No. 1170562-27-2): A Comprehensive Overview

Introduction to 2-(3-Chlorobenzyl)sulfanylethylamine Hydrochloride

2-(3-Chlorobenzyl)sulfanylethylamine hydrochloride, a compound with the CAS registry number 1170562-27-2, is a versatile chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique structure featuring a sulfanyl group and a benzyl chloride moiety, has demonstrated potential in various applications, particularly in drug development and material science. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its significance in modern chemistry.

Structural Features and Physical Properties

The molecular structure of 2-(3-chlorobenzyl)sulfanylethylamine hydrochloride is defined by its sulfanyl group (-S-), which acts as a key functional group, and the benzene ring substituted with a chlorine atom at the meta position. The presence of the sulfanyl group imparts unique electronic properties, making it reactive towards various nucleophilic and electrophilic attacks. The hydrochloride salt form of this compound contributes to its stability and solubility in aqueous media, which are critical factors for its potential use in pharmaceutical formulations.

Recent studies have focused on optimizing the synthesis of this compound to enhance its purity and yield. Researchers have explored alternative reagents and reaction conditions, such as using microwave-assisted synthesis or catalytic systems, to streamline the production process. These advancements not only improve the efficiency of synthesis but also reduce environmental impact, aligning with green chemistry principles.

Pharmacological Activity and Bioavailability

The pharmacological profile of 2-(3-chlorobenzyl)sulfanylethylamine hydrochloride has been extensively studied in preclinical models. Findings from recent research indicate that this compound exhibits potent antioxidant activity, which is attributed to the redox properties of the sulfanyl group. Additionally, it has shown promise as a potential neuroprotective agent, with studies demonstrating its ability to mitigate oxidative stress-induced neuronal damage.

In terms of bioavailability, the hydrochloride salt form ensures optimal absorption when administered orally or parenterally. This characteristic is crucial for its consideration as a therapeutic candidate in various disease models, including neurodegenerative disorders and cardiovascular diseases.

Applications in Drug Development and Material Science

The versatility of 2-(3-chlorobenzyl)sulfanylethylamine hydrochloride extends beyond pharmacology into material science. Its sulfur-containing functional groups make it an attractive candidate for polymer modification, where it can be used to enhance the mechanical properties of polymeric materials. Recent research has explored its use as a crosslinking agent in biodegradable polymers, offering potential applications in biomedical devices and drug delivery systems.

In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of more complex molecules with therapeutic potential. Its role as an intermediate highlights its importance in drug discovery pipelines, where it can be further modified to target specific biological pathways.

Conclusion: Future Prospects and Challenges

As research into 2-(3-chlorobenzyl)sulfanylethylamine hydrochloride (CAS No. 1170562-27-2) continues to evolve, its potential applications across diverse fields remain promising. The compound's unique chemical properties, coupled with advancements in synthetic techniques and pharmacological understanding, position it as a valuable asset in both academic and industrial settings.

However, challenges such as scalability for large-scale production and comprehensive toxicity profiling must be addressed to fully realize its therapeutic potential. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full spectrum of applications for this intriguing compound.